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Compound of Interest

Compound Name: Exemestane-13C,d3

Cat. No.: B15561094

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties of Exemestane-13C,d3, a stable isotope-labeled internal standard crucial for the
accurate quantification of the aromatase inhibitor exemestane in complex biological matrices.
This document details its fundamental chemical and physical characteristics, provides an in-
depth experimental protocol for its use, and illustrates the key signaling pathway affected by its
unlabeled counterpart.

Core Chemical and Physical Properties

Exemestane-13C,d3 is a synthetic steroid analog that is isotopically labeled with one carbon-
13 atom and three deuterium atoms. This labeling provides a distinct mass shift, making it an
ideal internal standard for mass spectrometry-based analytical methods.
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Property Value Citation(s)
Molecular Formula C1913CH20D302 [1]
Molecular Weight 300.41 g/mol [1]

White to slightly yellow
Appearance gy [2]

crystalline powder

Purity (by HPLC)

>96.0%

[3]

Isotopic Enrichment

Information not consistently

provided across sources.

Solubility

Freely soluble in N,N-
dimethylformamide; soluble in

methanol.

[2]

Storage Conditions

Store at -20°C.

[4]

Stability

Stable for at least 4 years

when stored at -20°C.

[4]

Mechanism of Action: Aromatase Inhibition

Exemestane, the unlabeled parent compound of Exemestane-13C,d3, functions as an

irreversible, steroidal aromatase inhibitor.[S5] Aromatase is a key enzyme in the biosynthesis of

estrogens, catalyzing the conversion of androgens to estrogens.[6][7] In postmenopausal

women, the primary source of estrogen is the aromatization of androgens in peripheral tissues.

[7] By irreversibly binding to and inactivating aromatase, exemestane effectively suppresses

estrogen production.[5][6] This mechanism of "suicide inhibition™ is crucial in the treatment of

hormone receptor-positive breast cancer, where tumor growth is stimulated by estrogen.[6]
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Aromatase Inhibition by Exemestane
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LC-MS/MS Workflow for Exemestane Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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